BE“GHE Foundational & Exploratory

Check Availability & Pricing

4,6-Dichloro-2-methyl-5-nitropyrimidine safety
data sheet (SDS)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

4,6-Dichloro-2-methyl-5-
Compound Name: , o
nitropyrimidine

Cat. No.: B082758

An In-depth Technical Guide to the Safety Data for 4,6-Dichloro-2-methyl-5-nitropyrimidine

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and hazard profile of chemical reagents is paramount for ensuring laboratory safety
and proper experimental conduct. This document provides a comprehensive overview of the
available safety data for 4,6-Dichloro-2-methyl-5-nitropyrimidine (CAS No: 13162-43-1), a
heterocyclic building block used in organic synthesis.[1]

Chemical Identification and Physicochemical
Properties

4,6-Dichloro-2-methyl-5-nitropyrimidine is a chlorinated nitropyrimidine derivative.[2]
Accurate identification and knowledge of its physical properties are foundational to its safe
handling.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b082758?utm_src=pdf-interest
https://www.benchchem.com/product/b082758?utm_src=pdf-body
https://www.benchchem.com/product/b082758?utm_src=pdf-body
https://www.bldpharm.com/products/13162-43-1.html
https://www.benchchem.com/product/b082758?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4_6-Dichloro-2-methyl-5-nitropyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source
4,6-dichloro-2-methyl-5-

IUPAC Name ) S PubChem|[2]
nitropyrimidine

CAS Number 13162-43-1 ChemScene[3], PubChem[2]

Molecular Formula CsH3CI2N3O2 ChemsScene[3], PubChem[2]

Molecular Weight 208.00 g/mol ChemScene[3], PubChem[2]
Pyrimidine, 4,6-dichloro-2-

Synonyms ) ChemsScene[3], PubChem|[2]
methyl-5-nitro-
OPXGPTXSLFZVCA-

InChiKey PubChem|[2]
UHFFFAOYSA-N
CC1=NC(=C(C(=N1)Cl)--

SMILES PubChem[2]
INVALID-LINK--[O-])CI

Computed Physicochemical
Value Source

Property

Boiling Point 310.4°C at 760 mmHg Crysdot LLC

Topological Polar Surface Area
71.6 A2 PubChem[2]

(TPSA)

LogP 2.00 ChemScene|3]

Hydrogen Bond Donors 0 ChemScene|3]

Hydrogen Bond Acceptors 4 ChemScene|3]

Rotatable Bonds 1 ChemScene|3]

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information. 4,6-Dichloro-2-methyl-5-

nitropyrimidine is classified as hazardous.[2]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Acute Tox. 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Skin Irrit. 2 H315: Causes skin irritation

Serious Eye Damage/Eye ]
o Eye Irrit. 2A
Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,
_ STOT SE 3
Single Exposure

H335: May cause respiratory

irritation

Source: PubChem|2]

The corresponding GHS pictograms and signal word are:

e Pictogram: Exclamation Mark

 Signal Word: Warning[2]

A logical workflow for the GHS hazard identification of this substance is illustrated below.

Hazard Assessment

4,6-Dichloro-2-methyl-
5-nitropyrimidine

‘ H335
Inhalation May cause respiratory irritation
H319
Eye Contact Causes serious eye irritation
(CAS: 13162-43-1)
) H315:
Skin Contact ———p @ Causes skin irritation
H302:
Acute Tox. 4 .
Harmful if swallowed

Oral Ingestion |———®

GHS Classification Hazard Statements
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Caption: GHS Hazard Identification Workflow for the substance.

Experimental Protocols Overview

While specific experimental reports for 4,6-Dichloro-2-methyl-5-nitropyrimidine are not
detailed in the available safety data sheets, the GHS classifications are based on standardized
testing protocols, typically following OECD (Organisation for Economic Co-operation and
Development) guidelines.

Acute Oral Toxicity (H302) This classification is likely derived from a study consistent with
OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure) or similar methods.

¢ Methodology: A single dose of the substance is administered orally to fasted animals
(typically rats). The animals are observed for a period (e.g., 14 days) for signs of toxicity and
mortality. The classification "Category 4" suggests an LDso (lethal dose for 50% of the test
population) value is estimated to be between 300 and 2000 mg/kg body weight.

Skin Irritation (H315) This hazard is determined using protocols such as OECD Test Guideline
404 (Acute Dermal Irritation/Corrosion).

o Methodology: A small amount of the substance (e.g., 0.5 g) is applied to a shaved patch of
skin on a test animal (typically a rabbit) and covered with a gauze patch for a set period
(e.q., 4 hours). The skin is then observed for signs of erythema (redness) and edema
(swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) and scored. A "Category 2"
classification indicates that the substance produced reversible inflammatory changes at the
site of application.

Eye Irritation (H319) This classification is based on studies like OECD Test Guideline 405
(Acute Eye Irritation/Corrosion).

» Methodology: A small, measured amount of the substance is applied into one eye of a test
animal (typically a rabbit), with the other eye serving as a control. The eyes are examined for
effects on the cornea, iris, and conjunctiva at specific intervals. "Category 2A" signifies that
the substance produces eye irritation that is fully reversible within 21 days of observation.
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Safe Handling and Emergency Procedures

Strict adherence to safety protocols is mandatory when handling this chemical. The following
tables summarize the recommended precautionary statements, first-aid measures, and storage

conditions.
Type Precautionary Statements (P-phrases)
Prevention P261, P264, P270, P271, P280

P301+P317, P302+P352, P304+P340,
Response P305+P351+P338, P319, P321, P330,
P332+P317, P337+P317, P362+P364

Storage P403+P233, P405

Disposal P501

Source: PubChem|2]

The workflow for appropriate first-aid response is critical in case of accidental exposure.

Accidental Exposure Occurs
Route of Exposure

Skin Contact

Inhalation Ingestion |

Eye Contact

Immediate First-Aid Actions

Move victim to fresh air. Take off contaminated clothing. Rinse mouth with water.

Give oxygen if breathing is difficult. Wash off with soap and plenty of water. RIED D purg;:\a;lslz fao:js::tlgsst 15 minutes: Do NOT induce vomiting.
Seek medical attention. Consult a doctor. . Call a Poison Control Center or doctor immediately.

Click to download full resolution via product page
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Caption: First-Aid Response Workflow by Exposure Route.

Measure Protocol Source
Avoid dust formation. Avoid
] breathing mist, gas, or vapors.
Personal Precautions ECHEMI[4]

Wear personal protective

equipment.

Storage

Store in a cool, dry, well-
ventilated area. Keep
container tightly closed.
Recommended storage at 2-
8°C, under an inert

atmosphere.

Crysdot LLC, BLDpharm[1]

Incompatible Materials

Not explicitly listed, but strong
oxidizing agents are a
common incompatibility for

such compounds.

Fire-Fighting Media

Use dry chemical, carbon
dioxide, or alcohol-resistant

foam.

ECHEMI[4]

Protective Equipment

Wear self-contained breathing
apparatus (SCBA) for

firefighting if necessary.

ECHEMI[4]

Stability and Reactivity

While specific reactivity data is limited, general principles of organic chemistry suggest the

following:

 Stability: The compound is expected to be stable under recommended storage conditions.[5]

» Conditions to Avoid: Avoid dust formation, excess heat, and moisture.[3][4]
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e Hazardous Decomposition: Thermal decomposition may produce hazardous gases such as
carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen chloride.[6]

e Hazardous Polymerization: Hazardous polymerization is not expected to occur.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 13162-43-1|4,6-Dichloro-2-methyl-5-nitropyrimidine|BLD Pharm [bldpharm.com]

2. 4,6-Dichloro-2-methyl-5-nitropyrimidine | CSH3CI2N302 | CID 83192 - PubChem
[pubchem.ncbi.nim.nih.gov]

» 3. chemscene.com [chemscene.com]
e 4. echemi.com [echemi.com]

e 5. fishersci.com [fishersci.com]

e 6. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [4,6-Dichloro-2-methyl-5-nitropyrimidine safety data
sheet (SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082758#4-6-dichloro-2-methyl-5-nitropyrimidine-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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